7-Chloro-4-methoxy-1,3-benzothiazol-2-amine

• IUPAC Name: 7-chloro-4-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H7ClN2OS/c1-12-5-3-2-4(9)7-6(5)11-8(10)13-7/h2-3H,1H3,(H2,10,11)
• InChI Key: CLFYPDRIWLKZOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N
• Molecular Formula: C8H7ClN2OS
• DSSTOX Substance ID: DTXSID40546199
• Molecular Weight: 214.67 g/mol
• CAS RN: 67618-12-6

Description

“7-Chloro-4-methoxy-1,3-benzothiazol-2-amine” is a chemical compound with the molecular formula C8H7ClN2OS and a molecular weight of 214.68.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “this compound”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H7ClN2OS/c1-12-5-3-2-4 (9)7-6 (5)11-8 (10)13-7/h2-3H,1H3, (H2,10,11).

Its molecular formula is C8H7ClN2OS and it has a molecular weight of 214.68.

Scientific Research Applications

Synthesis and Pharmacological Applications

Selective Inhibitors of Glial GABA Uptake

Research demonstrates the synthesis of compounds derived from 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine for selective inhibition of glial GABA uptake, highlighting their potential in neurological research and therapy (Falch et al., 1999).

Dye and Pigment Development

Hetarylazo Disperse Dyes

This chemical has been used in the synthesis of heterarylazo disperse dyes, which color cellulose acetate in red to greenish-blue hues, indicating its importance in the development of dyes and pigments for industrial applications (Georgiadou & Tsatsaroni, 2002).

Antimicrobial and Anticancer Research

Antimicrobial Activity

The synthesis of new pyridine derivatives using this compound has shown variable and modest antimicrobial activity against different strains of bacteria and fungi, showcasing its potential in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anticancer Agents

Novel derivatives have been synthesized and tested for their antitumor activity against a panel of cancer cell lines, with certain compounds showing significant activity and being screened at the National Cancer Institute (NCI)-USA for further evaluation, indicating the role of this chemical in developing new anticancer therapies (Noolvi, Patel, & Kaur, 2012).

Material Science and Corrosion Inhibition

Corrosion Inhibition

Compounds derived from this compound have been evaluated for their ability to inhibit the corrosion of mild steel in acidic environments, demonstrating significant efficiency and highlighting its utility in industrial applications to enhance material longevity (Salarvand et al., 2017).

Mechanism of Action

Target of Action

The primary target of 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine is DprE1 , a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . This enzyme plays a crucial role in the survival and virulence of the bacteria, making it an attractive target for anti-tubercular drugs .

Mode of Action

This compound interacts with its target DprE1, inhibiting its function .

Biochemical Pathways

By inhibiting DprE1, this compound disrupts the biosynthesis of arabinogalactan, a key component of the mycobacterial cell wall . This leads to a weakening of the cell wall and ultimately, the death of the bacteria .

Result of Action

The inhibition of DprE1 by this compound results in the death of Mycobacterium tuberculosis . This makes the compound a potential candidate for the development of new anti-tubercular drugs .

Biochemical Analysis

Biochemical Properties

Benzothiazole derivatives, such as 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine, have been reported to display a variety of antibacterial activities by inhibiting several enzymes including dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, dialkyl glycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase .

Cellular Effects

Benzothiazole derivatives have been reported to have potential antiviral properties . They play a pivotal role in the design and development of antiviral drugs .

Molecular Mechanism

Benzothiazole derivatives have been reported to inhibit several enzymes, suggesting that they may exert their effects at the molecular level through enzyme inhibition .

Metabolic Pathways

Benzothiazole derivatives have been reported to inhibit several enzymes, suggesting that they may be involved in various metabolic pathways .

Synthesis routes and methods

Procedure details

A solution of 1-(2-methoxy-5-chlorophenyl)-2-thiourea (1 mmole) in chloroform (10 mL) was cooled to 10° C. and treated with bromine (2.2 mmole) in chloroform (10 mL). The reaction was stirred at 10° C. for 20 mm and at room temperature for 0.5 h. The resulting suspension was heated at reflux for 0.5 h. The precipitate was collected via filtration (washed with CH2Cl2) to give 2-amino-4-methoxy-7-chlorobenzothiazole which was subjected to Steps A, B, C and D of Example 34 to give 2-amino-4-phosphonomethoxy-6-bromo-7-chloro benzothiazole (35.1). mp >220° C. (dec.). Anal. Calcd. for C8H7N2O4PSCIBr: C:25.72; H: 1.89; N:7.50. Found: C:25.66; H:1.67; N:7.23.